Cas no 1889517-57-0 (3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid
• CAS No: 1889517-57-0
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6171887
• PubChem ID: 116838334
• Update Time: 2025-10-30

3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid
• 1889517-57-0
• EN300-1946855

• Inchi： 1S/C11H12F2O2/c1-7-3-4-9(8(2)5-7)11(12,13)6-10(14)15/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： OAGDLQUNPTUNBN-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC(C)=CC=1C)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid

Introduction to 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid (CAS No. 1889517-57-0)

3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid, identified by the chemical compound code CAS No. 1889517-57-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural framework which includes a phenyl ring substituted with dimethyl groups at the 2 and 4 positions, coupled with a propanoic acid moiety featuring two fluorine atoms at the alpha position. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities in synthetic chemistry and drug design.

The molecular structure of 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid is a testament to the ingenuity of modern organic synthesis. The presence of fluorine atoms introduces electron-withdrawing effects that can modulate the reactivity and electronic properties of the molecule. This makes it a valuable building block for the development of more complex molecules with tailored pharmacological activities. In particular, the combination of a bulky aromatic system with electron-deficient regions provides a rich scaffold for interactions with biological targets, making it an attractive candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid with greater accuracy. Studies suggest that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory and analgesic effects. The dimethylphenyl group, known for its ability to engage in hydrophobic interactions, could be particularly useful in designing molecules that interact with protein targets involved in pain signaling pathways. Furthermore, the fluorinated propanoic acid moiety may enhance metabolic stability, a crucial factor in drug development.

In vitro studies have begun to explore the interactions of 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid with key enzymes and receptors. Preliminary data indicate that it may inhibit certain enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are well-known targets for nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting that 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid could serve as a lead compound for novel anti-inflammatory agents. Additionally, its potential interaction with other therapeutic targets remains an area of active investigation.

The synthesis of 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid presents unique challenges due to the complexity of its structure. However, recent methodological developments in fluorination chemistry have made it more feasible to produce this compound on a scalable basis. Techniques such as electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These advances not only facilitate access to CAS No. 1889517-57-0 but also pave the way for synthesizing derivatives with modified properties for targeted drug development.

The pharmacokinetic profile of 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid is another critical aspect that researchers are keen to understand. The presence of fluorine atoms can influence both the absorption and excretion rates of a compound upon administration. Preliminary pharmacokinetic studies suggest that this molecule may exhibit favorable properties such as good oral bioavailability and moderate metabolic clearance rates. These characteristics are highly desirable in drug candidates as they ensure effective delivery and sustained action within the body.

Future directions in the study of CAS No. 1889517-57-0 include exploring its potential in combination therapies. Given its multiple interacting sites and modulatory capabilities, it may be beneficial when used alongside other drugs targeting different aspects of a disease pathway. For instance, its anti-inflammatory properties could complement existing treatments for chronic conditions such as arthritis or neuroinflammation. Additionally, investigating its effects on cellular pathways related to cancer and neurodegenerative diseases could uncover new therapeutic applications.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine into molecular structures often leads to enhanced binding affinity and improved pharmacological profiles. In the case of CAS No. 1889517-57-0, the strategic placement of two fluorine atoms at the alpha position of the propanoic acid moiety is likely responsible for many of its observed properties. This underscores the importance of fluorine chemistry in developing next-generation pharmaceuticals.

Collaborative efforts between synthetic chemists and biologists are essential for maximizing the potential of 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid. By integrating synthetic expertise with biological evaluation techniques, researchers can accelerate the discovery process and bring novel therapeutics to patients more quickly. The interdisciplinary nature of modern drug discovery necessitates such collaborations to fully exploit the therapeutic promise of compounds like this one.

In conclusion,CAS No. 1889517-57-0, corresponding to 3-(2,4-dimethylphenyl)-3,3-difluoropropanoic acid, represents a promising candidate for further pharmaceutical development. Its unique structural features offer opportunities for designing molecules with tailored biological activities relevant to various diseases. As research continues to uncover new applications and synthetic strategies for this compound,it is poised to make significant contributions to medicinal chemistry and patient care.